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Compound of Interest

Compound Name:
4-(pyridin-4-ylmethyl)phthalazin-

1(2H)-one

Cat. No.: B029346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of the synthesis of 4-(pyridin-4-
ylmethyl)phthalazin-1(2H)-one, a key intermediate in the preparation of various

pharmaceutically active compounds, including the angiogenesis inhibitor Vatalanib.[1] This

guide outlines the detailed reaction mechanism, experimental protocols, and quantitative data

associated with a common synthetic route. The information presented herein is intended to

support researchers and professionals in the fields of medicinal chemistry and drug

development.

Compound Profile
A summary of the key identifiers and properties of the target compound is provided in the table

below.
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Property Value

IUPAC Name 4-(pyridin-4-ylmethyl)-2H-phthalazin-1-one

Synonyms 4-(4-Pyridylmethyl)-1(2H)-phtalazinone

CAS Number 107558-48-5

Molecular Formula C₁₄H₁₁N₃O

Molecular Weight 237.26 g/mol

Appearance Neat

Synthetic Pathway Overview
The synthesis of 4-(pyridin-4-ylmethyl)phthalazin-1(2H)-one is typically achieved through a

two-step process. The general workflow involves the initial reaction of a phthalic acid derivative

with a pyridine-containing reagent, followed by cyclization with hydrazine.
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Step 1: Condensation

Step 2: Cyclization

Phthalide

Intermediate Product

Reacts with

Methyl Isonicotinate Sodium Methoxide in Methanol

Base/Solvent

Intermediate Product

4-(pyridin-4-ylmethyl)phthalazin-1(2H)-one

Reacts with

Hydrazine Hydrate

Click to download full resolution via product page

Caption: Two-step synthesis workflow for 4-(pyridin-4-ylmethyl)phthalazin-1(2H)-one.

Experimental Protocols
The following section details the experimental procedures for the synthesis of 4-(pyridin-4-
ylmethyl)phthalazin-1(2H)-one.

Step 1: Synthesis of the Intermediate
This step involves a condensation reaction between phthalide and methyl isonicotinate.
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Reagents:

Phthalide

Methyl Isonicotinate

Sodium Methoxide (CH₃ONa)

Methanol (CH₃OH)

Procedure:

In a suitable reaction vessel, dissolve phthalide and methyl isonicotinate in methanol.

Add sodium methoxide to the solution.

Heat the reaction mixture to 65°C and maintain for 2.5 hours.

Monitor the reaction progress by an appropriate analytical method (e.g., TLC).

Upon completion, cool the reaction mixture and proceed with workup and purification to

isolate the intermediate product.

Yield: Approximately 52%.[2]

Step 2: Synthesis of 4-(pyridin-4-ylmethyl)phthalazin-
1(2H)-one
This final step involves the cyclization of the intermediate product with hydrazine hydrate.

Reagents:

Intermediate from Step 1

Hydrazine Hydrate (NH₂NH₂·H₂O)

Procedure:

Combine the intermediate product with hydrazine hydrate in a reaction vessel.
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Heat the mixture to 110°C and maintain for 8 hours.

Monitor the reaction for completion.

After the reaction is complete, cool the mixture and perform a suitable workup, which may

include precipitation and filtration.

Purify the crude product, for instance, by recrystallization, to obtain the final 4-(pyridin-4-
ylmethyl)phthalazin-1(2H)-one.

Yield: Approximately 82%.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data associated with the described

synthetic route.

Step
Reaction Time
(hours)

Temperature (°C) Yield (%)

1 2.5 65 52

2 8 110 82

Safety and Handling
Standard laboratory safety precautions should be observed when performing this synthesis.

This includes the use of personal protective equipment (PPE) such as safety goggles, gloves,

and a lab coat. All manipulations should be carried out in a well-ventilated fume hood. Refer to

the Safety Data Sheets (SDS) for each reagent for specific handling and disposal information.

Conclusion
The synthesis of 4-(pyridin-4-ylmethyl)phthalazin-1(2H)-one can be reliably achieved

through a two-step process involving a condensation reaction followed by cyclization. The

methodologies outlined in this guide provide a framework for the successful laboratory-scale

production of this valuable chemical intermediate. Further optimization of reaction conditions

may lead to improved yields and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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